Cas no 1849295-12-0 (4-Thiazolemethanesulfonyl chloride, 2-chloro-)

• Product Name: 4-Thiazolemethanesulfonyl chloride, 2-chloro-
• CAS No: 1849295-12-0
• MF: C₄H₃Cl₂NO₂S₂
• MW: 232.108116388321
• CID: 5909190
• PubChem ID: 130552473
• Update Time: 2025-05-20

4-Thiazolemethanesulfonyl chloride, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanesulfonyl chloride, 2-chloro-
• (2-Chloro-1,3-thiazol-4-yl)methanesulfonylchloride
• (2-Chloro-1,3-thiazol-4-yl)methanesulfonyl chloride
• EN300-1120493
• 1849295-12-0

• Inchi： 1S/C4H3Cl2NO2S2/c5-4-7-3(1-10-4)2-11(6,8)9/h1H,2H2
• InChI Key： UNWXFVIHJRMHQV-UHFFFAOYSA-N
• SMILES： S1C=C(CS(Cl)(=O)=O)N=C1Cl

Computed Properties

• Exact Mass: 230.8982261g/mol
• Monoisotopic Mass: 230.8982261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 379.6±44.0 °C(Predicted)
• pka: -2.86±0.10(Predicted)

Additional information on 4-Thiazolemethanesulfonyl chloride, 2-chloro-

4-Thiazolemethanesulfonyl Chloride, 2-Chloro- (CAS No. 1849295-12-0)

The compound 4-Thiazolemethanesulfonyl chloride, 2-chloro- (CAS No. 1849295-12-0) is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules. The molecule's structure features a thiazole ring substituted with a sulfonyl chloride group at the 4-position and a chlorine atom at the 2-position, making it a versatile building block for chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl chlorides as key intermediates in the construction of complex molecular architectures. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various nucleophilic substitutions and coupling reactions. The presence of the sulfonyl chloride group in this compound enhances its reactivity, making it an ideal substrate for forming sulfonamides, sulfonates, and other derivatives through nucleophilic attack mechanisms.

In terms of physical properties, 4-Thiazolemethanesulfonyl chloride, 2-chloro- is typically a crystalline solid with a melting point that facilitates its handling under controlled conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-based reactions. The compound's stability under ambient conditions ensures its suitability for storage and transportation, provided it is handled according to standard laboratory practices.

The synthesis of this compound involves a multi-step process that begins with the preparation of the corresponding thiazole derivative. Recent studies have demonstrated that the use of microwave-assisted synthesis can significantly enhance the efficiency and yield of such reactions. By incorporating advanced catalytic systems and optimizing reaction conditions, chemists have been able to achieve higher purity levels and improved scalability for industrial applications.

In the pharmaceutical industry, 4-Thiazolemethanesulfonyl chloride, 2-chloro- has been utilized as an intermediate in the development of novel kinase inhibitors and other bioactive agents. Its ability to form stable covalent bonds with target proteins makes it particularly valuable in drug discovery programs targeting diseases such as cancer and inflammatory disorders. Recent research has also explored its potential as a precursor for developing next-generation antibiotics, leveraging its unique reactivity to create compounds with enhanced antibacterial activity.

Beyond pharmaceutical applications, this compound has found utility in agrochemicals, where it serves as an intermediate in the synthesis of herbicides and fungicides. Its ability to undergo selective transformations enables the creation of molecules with tailored biocidal properties, contributing to sustainable agricultural practices. Additionally, advancements in materials science have seen this compound employed in the development of advanced polymers and coatings with improved thermal stability and mechanical properties.

The environmental impact of using such compounds has been a focus of recent studies. Researchers have investigated methods to minimize waste generation during synthesis and improve recycling processes. These efforts align with global initiatives to promote green chemistry principles and reduce the ecological footprint of chemical manufacturing.

In conclusion, 4-Thiazolemethanesulfonyl chloride, 2-chloro- (CAS No. 1849295-12-0) stands out as a critical intermediate in modern chemical synthesis. Its unique structural features and reactivity make it indispensable across diverse industries. As research continues to uncover new applications and optimize synthetic routes, this compound will likely play an even more pivotal role in advancing scientific innovation.